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Compound of Interest

Compound Name: 16,17-Dihydroheronamide C

Cat. No.: B15144256

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed information and protocols for the use of 16,17-
Dihydroheronamide C in research settings. This document outlines the process for procuring
the compound, its chemical properties, and its application as a molecular probe in antifungal
studies, based on published research.

Purchasing and Ordering 16,17-Dihydroheronamide
C

16,17-Dihydroheronamide C is available for research purposes from specialized chemical
suppliers. It is important to note that this compound is intended for laboratory research use only
and not for human consumption.[1][2]

Available Suppliers:
e MedChemExpress:
o Product Number: HY-145407[1]

o Note: Quantity selection is required before adding to the cart. They offer services such as
providing HNMR reports upon request.[1]

e DC Chemicals:
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o Catalog Number: DC49092[2]

o Note: They offer various quantities (100 mg, 250 mg, 1 g) and require a quotation request
for pricing.[2]

Chemical and Physical Properties:

Property Value

CAS Number 2698333-36-5[2]
Molecular Formula C29H41NO3[2]
Molecular Weight 451.64 g/mol [2]

Powder: -20°C for 2 years. In DMSO: 4°C for 2

Storage Conditions
weeks, -80°C for 6 months.[2]

Introduction to 16,17-Dihydroheronamide C

16,17-Dihydroheronamide C was specifically designed as a molecular probe to investigate
the mode of action of its parent compound, heronamide C.[1][3] The key structural modification
Is the saturation of the C16-C17 double bond. This change is significant because the C16-C17
olefin is crucial for the biological activities of heronamide C, including its conversion to
heronamides A and B.[4] Molecular mechanics calculations have indicated that the macrocyclic
conformation of 16,17-Dihydroheronamide C is very similar to that of heronamide C.[4] This
structural similarity, combined with its altered biological activity, makes it an excellent tool for
comparative studies to elucidate the specific roles of the C16-C17 double bond in the
antifungal mechanism of heronamides.

Key Applications
¢ Mode-of-Action Studies: As a probe to understand the antifungal mechanisms of heronamide

C.[1][3]

o Structure-Activity Relationship (SAR) Studies: To determine the importance of the C16-C17
double bond for biological activity.[3]
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o Comparative Biological Assays: For use alongside heronamide C to differentiate cellular
responses and identify specific molecular targets.

Experimental Protocols

The following protocols are based on the methodologies described in the design and synthesis
of 16,17-Dihydroheronamide C.

4.1. Antifungal Activity Assay

This protocol is designed to evaluate the antifungal activity of 16,17-Dihydroheronamide C
against various fungal strains.

Materials:

16,17-Dihydroheronamide C

Fungal strains of interest (e.g., Saccharomyces cerevisiae)

Appropriate liquid growth medium (e.g., YPD broth)

96-well microplates

Spectrophotometer (for measuring optical density)

Dimethyl sulfoxide (DMSO) for compound dissolution
Procedure:

o Prepare Stock Solution: Dissolve 16,17-Dihydroheronamide C in DMSO to a stock
concentration of 10 mg/mL.

o Prepare Fungal Inoculum: Culture the fungal strain in the appropriate liquid medium
overnight at the optimal growth temperature. Dilute the culture to a starting optical density
(OD600) of 0.05.

o Serial Dilutions: Prepare a series of dilutions of the 16,17-Dihydroheronamide C stock
solution in the growth medium in a 96-well plate.
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e Inoculation: Add the diluted fungal inoculum to each well containing the compound dilutions.
Include a positive control (no compound) and a negative control (medium only).

 Incubation: Incubate the plate at the optimal growth temperature for the fungal strain for 24-
48 hours.

» Data Analysis: Measure the OD600 of each well using a spectrophotometer. The minimum
inhibitory concentration (MIC) is defined as the lowest concentration of the compound that
inhibits visible growth.

4.2. Circular Dichroism (CD) Spectroscopy

CD spectroscopy can be used to compare the solution-phase conformation of 16,17-
Dihydroheronamide C with that of other heronamide analogs.

Materials:

16,17-Dihydroheronamide C

8-deoxyheronamide C (for comparison)

ent-heronamide C (for comparison)

DMSO

CD Spectropolarimeter

Procedure:

o Sample Preparation: Prepare solutions of 16,17-Dihydroheronamide C, 8-
deoxyheronamide C, and ent-heronamide C in DMSO at a suitable concentration (e.g., 1
mg/mL).

e Instrument Setup: Set up the CD spectropolarimeter according to the manufacturer's
instructions. Use a quartz cuvette with an appropriate path length.

e Blank Measurement: Record the CD spectrum of DMSO alone to use as a baseline.
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e Sample Measurement: Record the CD spectra of each of the prepared solutions.

» Data Analysis: Subtract the baseline spectrum from each of the sample spectra. A positive
Cotton effect for 16,17-Dihydroheronamide C, similar to that of 8-deoxyheronamide C,
would suggest a similar conformation in solution.[4]

Diagrams and Workflows

5.1. Logical Relationship of Heronamide Analogs for Mode-of-Action Studies

Heronamide C and Analogs

16,17-Dihydroheronamide C ent-Heronamide C
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Biologic‘ 'al Activity \

Importance of C16-C17 Double Bond Chiral Recognition

Antifungal Activity

Click to download full resolution via product page
Caption: Logical relationship of heronamide analogs for mode-of-action studies.

5.2. Experimental Workflow for Antifungal Activity Assessment
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Caption: Experimental workflow for assessing antifungal activity.

Quantitative Data Summary

The antifungal activity of 16,17-Dihydroheronamide C is significantly reduced compared to
heronamide C, highlighting the critical role of the C16-C17 double bond.
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Compound Antifungal Activity (MIC)
Heronamide C Potent
16,17-Dihydroheronamide C Significantly Reduced Activity
ent-Heronamide C Inactive

Note: Specific MIC values will vary depending on the fungal strain and assay conditions.

Conclusion

16,17-Dihydroheronamide C is a valuable research tool for scientists investigating the
mechanisms of antifungal compounds, particularly the heronamide family. Its commercial
availability and well-documented synthetic route and biological evaluation provide a solid
foundation for its use in mode-of-action and SAR studies. The protocols and data presented
here serve as a guide for incorporating this compound into research workflows.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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